Cas no 709649-63-8 (methyl(2,3,4-trimethoxyphenyl)methylamine)

Methyl(2,3,4-trimethoxyphenyl)methylamine is a synthetic organic compound featuring a phenyl ring substituted with three methoxy groups at the 2, 3, and 4 positions, along with a methylamine moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The electron-rich aromatic system enhances its utility in nucleophilic substitution and coupling reactions, while the methoxy groups contribute to steric and electronic modulation. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to oxidation and moisture.
methyl(2,3,4-trimethoxyphenyl)methylamine structure
709649-63-8 structure
Product Name:methyl(2,3,4-trimethoxyphenyl)methylamine
CAS No:709649-63-8
MF:C11H17NO3
MW:211.257583379745
CID:3106390
PubChem ID:3856994
Update Time:2025-06-14

methyl(2,3,4-trimethoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N-(2,3,4-trimethoxybenzyl)amine
    • G43015
    • EN300-07481
    • Z56944509
    • Benzenemethanamine, 2,3,4-trimethoxy-N-methyl-
    • DTXSID601264063
    • 709649-63-8
    • methyl[(2,3,4-trimethoxyphenyl)methyl]amine
    • N-methyl-1-(2,3,4-trimethoxyphenyl)methanamine
    • JDB64963
    • MFCD04622289
    • AKOS000117699
    • 2,3,4-Trimethoxy-N-methylbenzenemethanamine
    • SCHEMBL1253166
    • methyl(2,3,4-trimethoxyphenyl)methylamine
    • Inchi: 1S/C11H17NO3/c1-12-7-8-5-6-9(13-2)11(15-4)10(8)14-3/h5-6,12H,7H2,1-4H3
    • InChI Key: UKXJEMBFGQCTOB-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=CC=1CNC)OC)OC

Computed Properties

  • Exact Mass: 211.12084340Da
  • Monoisotopic Mass: 211.12084340Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 39.7Ų

methyl(2,3,4-trimethoxyphenyl)methylamine Security Information

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Additional information on methyl(2,3,4-trimethoxyphenyl)methylamine

Recent Advances in the Study of Methyl(2,3,4-trimethoxyphenyl)methylamine (CAS: 709649-63-8)

Methyl(2,3,4-trimethoxyphenyl)methylamine (CAS: 709649-63-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a precursor or intermediate in the synthesis of bioactive molecules, particularly in the development of novel anticancer and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the key areas of interest in recent research has been the structural optimization of methyl(2,3,4-trimethoxyphenyl)methylamine to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methoxy groups on the phenyl ring could significantly influence the compound's binding affinity to specific molecular targets, such as tubulin and kinases. These findings suggest that methyl(2,3,4-trimethoxyphenyl)methylamine could serve as a versatile scaffold for the design of targeted therapies.

In addition to its role in drug design, methyl(2,3,4-trimethoxyphenyl)methylamine has been investigated for its potential as a biomarker in metabolic studies. A recent paper in Analytical Chemistry (2024) reported the development of a highly sensitive mass spectrometry-based method for detecting this compound in biological samples. The study highlighted its stability under physiological conditions and its potential utility in monitoring drug metabolism and pharmacokinetics.

Another notable advancement is the exploration of methyl(2,3,4-trimethoxyphenyl)methylamine in combination therapies. Research published in Cancer Research (2023) revealed that this compound, when used in conjunction with conventional chemotherapeutic agents, could enhance their efficacy while reducing off-target effects. The study attributed this synergistic effect to the compound's ability to modulate cellular pathways involved in drug resistance and apoptosis.

Despite these promising findings, challenges remain in the clinical translation of methyl(2,3,4-trimethoxyphenyl)methylamine. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's unique chemical structure and diverse biological activities make it a compelling candidate for further investigation in the pharmaceutical industry.

In conclusion, recent research on methyl(2,3,4-trimethoxyphenyl)methylamine (CAS: 709649-63-8) underscores its potential as a valuable tool in drug discovery and development. Continued efforts to elucidate its mechanisms of action and optimize its pharmacological profile will be critical in unlocking its full therapeutic potential. This brief serves as a snapshot of the current state of research and highlights the exciting opportunities that lie ahead for this compound in the field of chemical biology and medicine.

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